Cas no 62872-44-0 (1,2,3-Propanetricarbonitrile)

• Product Name: 1,2,3-Propanetricarbonitrile
• CAS No: 62872-44-0
• Molecular Formula: C₆H₅N₃
• Molecular Weight: 119.1240
• MDL: MFCD09038541
• CID: 429488
• PubChem ID: 87559314

1,2,3-Propanetricarbonitrile Properties

Names and Identifiers

• 1,2,3-Propanetricarbonitrile
• propane-1,2,3-tricarbonitrile
• 3-Cyanopentanedinitrile
• P1630
• MFCD09038541
• DTXSID30611608
• AKOS015837547
• T72736
• 62872-44-0
• CS-0454448
• SCHEMBL68459
• MNAMONWYCZEPTE-UHFFFAOYSA-N

• MDL： MFCD09038541
• InChIKey： MNAMONWYCZEPTE-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3/c7-3-1-6(5-9)2-4-8/h6H,1-2H2
• SMILES： N#CC([H])(C([H])([H])C#N)C([H])([H])C#N

Computed Properties

• Exact Mass: 119.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 119.048347172g/mol
• Heavy Atom Count: 9
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.4

Experimental Properties

• LogP: 0.95354
• PSA: 71.37000
• Boiling Point: 158°C/0.1mmHg(lit.)
• Melting Point: 49.0 to 53.0 deg-C
• Color/Form: White or light yellow crystal or crystalline powder
• Solubility: Soluble in hot water and methanol

1,2,3-Propanetricarbonitrile Security Information

• Symbol:
• Hazardous Material transportation number：UN 3439 6.1/PG III
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• HazardClass：6.1

1,2,3-Propanetricarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles